N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-4-21-9-10-26-18-7-5-14(12-16(18)19(21)22)20-27(23,24)15-6-8-17(25-3)13(2)11-15/h5-8,11-12,20H,4,9-10H2,1-3H3
• InChI Key: XVBVZNNRIADBMB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxy-3-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiproliferative Agents

Sulfonamides, including derivatives of N-ethyl-N-methylbenzenesulfonamide, have been utilized in the development of effective antiproliferative agents. Research has focused on synthesizing various derivatives with biologically active moieties to target different human cell lines and exhibit significant antimicrobial activity (Shimaa M. Abd El-Gilil, 2019).

Synthesis and Utility of Benzoxazepines

The synthesis of 4-amino-1,2,3,4-tetrahydro-1-(p-tolylsulfonyl)quinolines and related compounds has been explored, leading to the development of various N-substituted and N,N-disubstituted compounds. This research contributes to the understanding of azabenzocycloheptenones and their potential applications in scientific research (Booker‐Milburn et al., 1997).

Ring-Expansion Processes in Organic Synthesis

Investigations into the cyclization of benzotetrazolo oxazinyl derivatives have led to unexpected results, such as the formation of spiroepoxides through unusual ring-expansion processes. These findings have implications for the synthesis of compounds with potential interest to medicinal chemists (R. Kolluri et al., 2018).

Inhibitors of Human Carbonic Anhydrases

Research on primary sulfonamides, including those based on [1,4]oxazepine, has shown strong inhibition of human carbonic anhydrases, which are relevant in therapeutic applications. The primary sulfonamide functionality plays a critical role in both the ring construction and as an enzyme inhibitor (A. Sapegin et al., 2018).